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Compound of Interest

Compound Name: SRI-29329

Cat. No.: B610988 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for SRI-29329 was not located in the available

resources. The following guidance is based on general laboratory safety protocols for handling

chemical compounds of unknown toxicity and information provided by chemical suppliers.

Researchers must exercise caution and consult with their institution's Environmental Health

and Safety (EHS) department for specific guidance.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with SRI-29329, a specific CLK inhibitor. The

information is intended to provide immediate, procedural guidance for safe handling, storage,

and disposal.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to minimize exposure and ensure personal

safety. The following table summarizes the recommended PPE for handling SRI-29329.
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PPE Category Recommended Equipment

Eye Protection

ANSI-approved safety glasses with side shields

or chemical splash goggles. A face shield is

recommended if there is a risk of splashing.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). Inspect gloves for tears or punctures

before and during use. Change gloves

frequently and after any sign of contamination.

Body Protection

A laboratory coat or chemical-resistant apron

should be worn. Full-body protection (e.g.,

disposable coveralls) may be necessary for

larger quantities or in case of a spill.

Respiratory

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors is

recommended, especially when handling the

solid compound or creating solutions outside of

a fume hood.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of SRI-29329 and to prevent

accidental exposure.

General Handling Precautions:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Avoid inhalation of dust or vapors.

Prevent contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling.
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Storage Conditions:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

According to supplier information, stock solutions can be stored at -80°C for up to 6 months

and at -20°C for up to 1 month.

Spill and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to contain and clean the

affected area.

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation. Place in a

sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed

container for disposal.

Ventilate the area and wash the spill site after the material has been removed.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Contact your institution's EHS department for specific disposal procedures for chemical

waste.

Do not dispose of down the drain or in regular trash.

Experimental Protocols
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While a specific, detailed experimental protocol for SRI-29329 was not available, the following

provides a general workflow for preparing a stock solution based on supplier

recommendations.

Preparation of a 10 mM Stock Solution in DMSO:

Acquire Materials:

SRI-29329 solid compound

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate the SRI-29329 vial to room temperature before opening to prevent moisture

condensation.

In a chemical fume hood, weigh the required amount of SRI-29329 solid.

Add the appropriate volume of DMSO to achieve a 10 mM concentration.

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C as recommended.

Visualized Workflows
The following diagrams illustrate key procedural workflows for handling SRI-29329 safely.
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1. Pre-Handling: Personal Protective Equipment

2. Compound Handling & Solution Preparation

3. Post-Handling: Decontamination & Disposal

Verify PPE Availability
(Gloves, Goggles, Lab Coat)

Don Appropriate PPE

Ensure Fume Hood is Operational

Receive and Log SRI-29329

Store at Recommended Temperature

Prepare Stock Solution in Fume Hood

Aliquot for Single Use

Store Aliquots at -20°C or -80°C

Decontaminate Work Surfaces

Dispose of Contaminated Materials
(Tips, Tubes) in Designated Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling SRI-29329.
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Spill Response Protocol

Spill Occurs

Evacuate Immediate Area

Notify Lab Supervisor and EHS

Don Appropriate Spill Response PPE

Contain the Spill with Absorbent Material

Collect Contaminated Material into a Sealed Container

Decontaminate the Spill Area

Dispose of Waste as Hazardous

Click to download full resolution via product page

Caption: Step-by-step spill response plan for SRI-29329.
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To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
SRI-29329]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610988#personal-protective-equipment-for-handling-
sri-29329]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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